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Compound of Interest

Compound Name: (-)-2,3-O-Isopropylidene-d-threitol

Cat. No.: B017384

Essential Safety and Handling Guide for (-)-2,3-
O-Isopropylidene-d-threitol

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical reagents is paramount. This guide provides immediate, essential safety protocols,
operational procedures, and disposal plans for (-)-2,3-O-Isopropylidene-d-threitol (CAS:
73346-74-4). Adherence to these guidelines is crucial for maintaining a safe laboratory
environment.

While a specific, comprehensive Safety Data Sheet (SDS) for (-)-2,3-O-Isopropylidene-d-
threitol is not readily available in the search results, a conservative approach based on the
handling of similar chemicals is recommended. The following procedures are based on general
laboratory safety principles and information for structurally related compounds.

Personal Protective Equipment (PPE)

A multi-layered PPE approach is critical to minimize exposure. The following table summarizes
the recommended PPE for various laboratory tasks involving (-)-2,3-O-Isopropylidene-d-
threitol.
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PPE Category Item Specification/Standard

Chemical splash goggles

Eye/Face Protection Safety Goggles compliant with ANSI 287.1
(US) or EN 166 (EU).[1]

Standard, long-sleeved lab

Skin Protection Laboratory Coat
coat.

Nitrile gloves or other

chemically resistant gloves.

Gloves
Inspect for tears or holes
before use.[1]
Recommended when handling
large quantities or when dust
Respiratory Protection Dust Mask/Respirator cannot be minimized. Use a

NIOSH-approved N95 or
higher-rated respirator.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling (-)-2,3-O-Isopropylidene-d-threitol is crucial for
maintaining a safe laboratory environment.

[EEN

. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled.

Log the chemical into the laboratory's chemical inventory system.
2. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials such as strong oxidizing agents.
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3. Handling and Experimental Use:

e Handle inside a well-ventilated area, such as a chemical fume hood, to minimize inhalation
of any dust or vapors.[2]

e Ensure all required PPE is correctly worn before handling.

e When weighing the solid, do so in a manner that minimizes dust generation.

« If preparing a solution, slowly add the solid to the solvent to prevent splashing.

» After handling, wash hands thoroughly with soap and water, even if gloves were worn.[2]
» Clean any spills immediately according to the spill response protocol.

4. Spill Response:

o Small Spills:

[e]

Wear appropriate PPE.

o

Gently sweep up the solid material, avoiding dust generation.

[¢]

Place in a sealed container for disposal.

Clean the area with a suitable solvent.

[¢]

e Large Spills:
o Evacuate the area and restrict access.
o Alert your institution's Environmental Health and Safety (EHS) department.
o Cleanup should only be performed by trained personnel.

Disposal Plan

Proper disposal of (-)-2,3-O-Isopropylidene-d-threitol and contaminated materials is essential
to prevent environmental contamination and ensure regulatory compliance.
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e Chemical Waste:
o Place the waste in a clearly labeled, sealed container for hazardous waste.[1]
o Arrange for pickup and disposal by the institution's EHS department.[1]

o Contaminated Materials:

o Any materials contaminated with the compound, such as gloves, weigh boats, and paper
towels, should be placed in a designated, sealed waste bag.[1]

o Dispose of this waste through the EHS-approved chemical waste stream.[1]
o Empty Containers:
o Thoroughly rinse empty containers with a suitable solvent.

o Collect the rinsate as chemical waste for disposal.[1]

Workflow for Handling (-)-2,3-O-lsopropylidene-d-
threitoldot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-3-0-isopropylidene-d-threitol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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